![molecular formula C15H18N2O B2895557 2-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]acetonitrile CAS No. 2418714-89-1](/img/structure/B2895557.png)
2-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]acetonitrile
Overview
Description
2-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]acetonitrile, also known as CBAM, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]acetonitrile is not yet fully understood. However, it is believed to inhibit the activity of certain enzymes and receptors in the body, which leads to its various physiological effects.
Biochemical and Physiological Effects:
2-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]acetonitrile has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. 2-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]acetonitrile has also been found to modulate the activity of certain neurotransmitters, which may have potential applications in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]acetonitrile is its potential applications in various fields of scientific research. It has been found to exhibit anticancer activity and may have potential applications in the treatment of neurological disorders. However, one of the limitations of 2-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]acetonitrile is its toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on 2-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]acetonitrile. One of the most significant areas of research is in the development of 2-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]acetonitrile-based drugs for the treatment of cancer and neurological disorders. Further research is also needed to fully understand the mechanism of action of 2-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]acetonitrile and its potential applications in various fields of scientific research. Additionally, research is needed to explore the potential side effects of 2-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]acetonitrile and to develop methods to mitigate its toxicity.
Synthesis Methods
The synthesis of 2-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]acetonitrile involves the reaction of 2-bromo-3-methoxyphenylacetonitrile with cyclobutylamine in the presence of potassium carbonate. The resulting product is then treated with sodium hydride and methylene chloride to obtain 2-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]acetonitrile.
Scientific Research Applications
2-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]acetonitrile has been found to have potential applications in various fields of scientific research. One of the most significant applications of 2-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]acetonitrile is in the field of medicinal chemistry. It has been found to exhibit anticancer activity by inhibiting the growth of cancer cells. 2-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]acetonitrile has also been found to have potential applications in the field of neuroscience, as it has been found to modulate the activity of certain neurotransmitters.
properties
IUPAC Name |
2-[3-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]acetonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O/c16-8-7-12-3-1-6-15(9-12)18-11-14-10-17(14)13-4-2-5-13/h1,3,6,9,13-14H,2,4-5,7,10-11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IXSBDQXNFPQGDR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)N2CC2COC3=CC=CC(=C3)CC#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]acetonitrile | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 2-[2-(2-{2-[(2-ethoxy-2-oxoacetyl)amino]phenoxy}ethoxy)anilino]-2-oxoacetate](/img/structure/B2895477.png)
![2-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2,2-difluoroethan-1-amine](/img/structure/B2895479.png)
![2-Chloro-N-(3-methyl-1,2-thiazol-4-yl)-N-[(5-methylthiophen-3-yl)methyl]acetamide](/img/structure/B2895480.png)
![methyl 4-{[(3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl)oxy]methyl}benzoate](/img/structure/B2895481.png)
![Methyl 2,4-dioxo-4-[4-(propan-2-yloxy)phenyl]butanoate](/img/structure/B2895482.png)
![4-Iodo-1H-benzo[d][1,2,3]triazole](/img/structure/B2895489.png)
